3-methoxy-N,1-dimethyl-N-(2-oxo-2-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N,1-dimethyl-N-[2-oxo-2-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C19H23F3N6O3/c1-25(18(30)14-11-26(2)24-17(14)31-3)12-16(29)28-8-6-27(7-9-28)15-5-4-13(10-23-15)19(20,21)22/h4-5,10-11H,6-9,12H2,1-3H3
• InChI Key: FUUBZAXOFDPYOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N(C)CC(=O)N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H23F3N6O3
• Molecular Weight: 440.4 g/mol

Description

3-methoxy-N,1-dimethyl-N-(2-oxo-2-(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C19H23F3N6O3 and its molecular weight is 440.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Heterocyclic Compounds : Research has focused on synthesizing novel heterocyclic compounds that incorporate various functional groups and structural motifs similar to those found in the compound of interest. For example, studies have detailed the synthesis of pyrazole, pyridine, and pyrimidine derivatives, showcasing methodologies that could be relevant for synthesizing and modifying the compound for research applications (Fadda et al., 2012).

Biological Activity

• Antimicrobial and Antitumor Activities : Several studies have evaluated the biological activities of compounds structurally related to the one mentioned, including antimicrobial and antitumor effects. These activities are attributed to the unique structural features of the compounds, such as the presence of pyrazole and pyridine rings, which are common in various pharmacologically active molecules (Sraa Abu-Melha, 2013).

Potential Imaging and Diagnostic Applications

• Imaging and Diagnostic Agents : Research into related compounds has explored their potential as imaging and diagnostic agents, particularly in the context of positron emission tomography (PET) for studying specific enzymes or receptors in neuroinflammation and other diseases. Such applications underscore the importance of structural modifications and functionalization for enhancing the selectivity and efficacy of these compounds in biomedical research (Wang et al., 2018).